N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C15H16ClNO3S/c1-10-4-5-12(16)9-14(10)17-21(18,19)13-6-7-15(20-3)11(2)8-13/h4-9,17H,1-3H3
• InChI Key: JBIGPDYJFOWZOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NS(=O)(=O)C2=CC(=C(C=C2)OC)C
• Molecular Formula: C15H16ClNO3S
• Molecular Weight: 325.8 g/mol

Description

N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide, also known as CMMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide is not fully understood; however, studies suggest that it may exert its effects by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins, a group of lipid compounds that play a crucial role in inflammation and pain. By inhibiting COX-2 activity, N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide may reduce the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide can reduce inflammation and pain in animal models of arthritis and neuropathic pain. Additionally, N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide has been shown to exhibit antitumor activity by inducing cell cycle arrest and apoptosis in cancer cells. However, further studies are needed to fully understand the biochemical and physiological effects of N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide is its relatively simple synthesis method, which makes it easily accessible for researchers. Additionally, N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide exhibits low toxicity, making it a safe compound for use in lab experiments. However, one of the limitations of N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide. One potential area of research is the development of more potent and selective COX-2 inhibitors based on the structure of N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide. Additionally, researchers can investigate the potential use of N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide in combination with other drugs for the treatment of cancer and inflammation-related disorders. Finally, further studies are needed to fully understand the biochemical and physiological effects of N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide, as well as its potential side effects and toxicity.
In conclusion, N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide is a promising compound with potential applications in the field of medicinal chemistry. Its anti-inflammatory, analgesic, and antitumor properties make it a promising candidate for the treatment of chronic pain and inflammation-related disorders, as well as cancer therapy. However, further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential side effects.

Synthesis Methods

The synthesis of N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide involves the reaction of 5-chloro-2-methylbenzenesulfonyl chloride with 4-methoxy-3-methyl aniline in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide in its pure form.

Scientific Research Applications

N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide has been extensively studied for its potential applications in the field of medicinal chemistry. Researchers have shown that N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide exhibits anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammation-related disorders. Additionally, N-(5-chloro-2-methylphenyl)-4-methoxy-3-methylbenzenesulfonamide has been shown to possess antitumor activity, suggesting its potential use in cancer therapy.